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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871

Essential Safety and Handling Guide for Ethyl
Methoxyacetate

This guide provides immediate, essential safety and logistical information for handling Ethyl
methoxyacetate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Ethyl methoxyacetate, the following personal protective equipment is
mandatory to minimize exposure and ensure personal safety.[1][2]
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A
face shield may be required in
situations with a higher risk of

splashing.[3]

Protects against splashes and
vapors that can cause eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Type ABEK (EN14387)

respirator filter).

Prevents skin contact, which

can lead to irritation.[1]

Skin and Body Protection

Protective clothing, such as a
lab coat, and protective boots

if the situation requires.[3]

Minimizes skin exposure to the

chemical.

Respiratory Protection

A vapor respirator is
recommended.[3] Use in a

well-ventilated area is crucial.

[4]

Protects against inhalation of
vapors, which may cause
respiratory irritation and other

health effects.

Chemical Properties and Hazards

Understanding the properties of Ethyl methoxyacetate is crucial for safe handling. It is

classified as a flammable liquid.[1][5]
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Property

Value

CAS Number

3938-96-3[1][6]

Molecular Formula

C5H1003[6][7]

Molecular Weight 118.13 g/mol [5][6]

Appearance Colorless to Almost colorless clear liquid[8]
Boiling Point 44-45.5 °C / 9 mmHg

Density 1.007 g/mL at 25 °C

Flash Point 46 °C (114.8 °F) - closed cup

Signal Word Warning[1]

Hazard Statements

H226: Flammable liquid and vapor[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Ventilation: Always handle Ethyl methoxyacetate in a well-ventilated area, such as a

laboratory fume hood.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6][8] No smoking is permitted in the handling area.[6][8]

Equipment: Use non-sparking tools and explosion-proof electrical and ventilating equipment.

[1][6]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[1][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place

designated as a flammables area.[1][4][6]

Immediate Action: In case of a spill, remove all ignition sources immediately.[9]
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» Containment: Absorb the spill with an inert, non-combustible material such as dry sand or

earth.[4][9]

o Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,

labeled container for disposal.[9]

e Ventilation: Ensure the area is well-ventilated during cleanup.[9]

Dispose of contents and containers in accordance with local, regional, and national regulations.

[1][6][8] Waste should be sent to an approved waste disposal plant.[1][6][8] Do not empty into

drains.[1]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[1][6]
Remove contact lenses if present and easy to
do. Seek medical attention.[1][6]

Skin Contact

Take off immediately all contaminated clothing.
[1][6] Rinse skin with water or shower for at
least 15 minutes.[1][6] If skin irritation persists,

call a physician.[1][6]

Remove the person to fresh air and keep them
comfortable for breathing.[1][6] If not breathing,

Inhalation ) o o )
give artificial respiration.[1][6] Get medical
attention if symptoms occur.[1][6]
Clean mouth with water and drink plenty of
) water afterwards.[1][6] Do NOT induce vomiting.
Ingestion

Call a physician or poison control center

immediately.
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Workflow for Handling Ethyl Methoxyacetate
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Caption: A logical workflow for the safe handling of Ethyl methoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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